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Compound of Interest

Compound Name: Dimethisoquin

Cat. No.: B184758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethisoquin, also known as Quinisocaine, is a topical anesthetic agent.[1] Its primary

mechanism of action is the blockade of voltage-gated sodium channels, which are crucial for

the initiation and propagation of action potentials in excitable cells like neurons and muscle

cells.[2] By inhibiting sodium ion influx, Dimethisoquin can modulate cellular excitability. While

its primary use has been in topical anesthesia, its effects on cellular processes make it a

compound of interest for in vitro research.

These application notes provide a comprehensive guide for the preparation and use of

Dimethisoquin hydrochloride solutions in a cell culture setting. The following protocols are

intended as a starting point for researchers, and specific concentrations and experimental

conditions should be optimized for individual cell lines and research questions.

Data Presentation
The following table summarizes the key chemical and physical properties of Dimethisoquin
hydrochloride. It is important to note that while general solubility has been reported, specific

quantitative data in common cell culture solvents is not readily available in the literature.
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Likewise, established working concentrations for cell culture applications have not been widely

published and must be determined empirically.

Property Value Reference

Chemical Name

2-(3-butylisoquinolin-1-yl)oxy-

N,N-dimethylethanamine

hydrochloride

[1]

Alternative Names
Dimethisoquin HCl,

Quinisocaine hydrochloride
[1]

CAS Number 2773-92-4 [1]

Molecular Formula C₁₇H₂₅ClN₂O [1]

Molecular Weight 308.85 g/mol [1]

Appearance Solid powder [1]

Solubility

Soluble in DMSO.[1] Also

reported to be soluble in water,

alcohol, and chloroform.

[1]

Storage (Powder)

Hygroscopic; store at 2-8°C in

a dry, dark place under an inert

atmosphere.

[1]

Storage (Stock Solution)

Store in aliquots at -20°C for

short-term (months) or -80°C

for long-term (up to a year).

[1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Working Concentration

To be determined

experimentally (TBD). A

starting range of 0.1 µM to

1000 µM is suggested for initial

screening.
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Protocol 1: Preparation of a 10 mM Dimethisoquin
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of Dimethisoquin
hydrochloride in an organic solvent, a common practice for compounds used in cell culture.

Materials:

Dimethisoquin hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Analytical balance and weighing paper

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), handle the

hygroscopic Dimethisoquin hydrochloride powder.

Weighing: Carefully weigh out 3.09 mg of Dimethisoquin hydrochloride powder and transfer

it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of sterile, room temperature DMSO to the tube containing the powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. A brief

sonication in a water bath may be used to aid dissolution if necessary. Visually inspect the

solution against a light source to ensure no particulates are present.

Aliquoting and Storage: Dispense the 10 mM stock solution into smaller, single-use aliquots

(e.g., 20-50 µL) in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw

cycles which can degrade the compound.
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Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and the date of preparation. Store the aliquots at -20°C or -80°C,

protected from light.

Protocol 2: Preparation of Working Solutions and
Determination of Effective Concentration Range
This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture

medium for experimental use and provides a general method for determining the cytotoxic

effects of Dimethisoquin to establish a working concentration range.

Materials:

10 mM Dimethisoquin hydrochloride stock solution in DMSO

Complete cell culture medium appropriate for the cell line of interest

96-well cell culture plates

Cell line of interest

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Plate reader

Procedure:

Part A: Preparation of Working Solutions

Thawing: Thaw an aliquot of the 10 mM Dimethisoquin hydrochloride stock solution at room

temperature.

Dilution: It is crucial to maintain a low final concentration of DMSO in the cell culture medium

(typically ≤ 0.5%, with ≤ 0.1% being ideal to minimize solvent-induced artifacts).[3] Perform

serial dilutions of the stock solution in pre-warmed complete cell culture medium to achieve

the desired final concentrations for your experiment.
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Example for a 10 µM working solution (1:1000 dilution): Add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium. Mix immediately and thoroughly by gentle

pipetting.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without Dimethisoquin. For a 1:1000 dilution, this would be 1 µL

of DMSO in 999 µL of medium (0.1% DMSO).

Part B: Cytotoxicity Assay (MTT Assay) to Determine Working Concentrations

Cell Seeding: Seed your cells of interest in a 96-well plate at a predetermined optimal

density and allow them to adhere and resume logarithmic growth (typically 24 hours).

Treatment: Treat the cells with a wide range of Dimethisoquin hydrochloride concentrations

(e.g., 0.1, 1, 10, 100, 1000 µM) for a defined period (e.g., 24, 48, or 72 hours). Include

untreated and vehicle control wells.

MTT Addition: After the incubation period, add MTT solution to each well according to the

manufacturer's protocol (typically 10-20 µL of a 5 mg/mL solution) and incubate for 2-4 hours

at 37°C.

Formazan Solubilization: Remove the MTT-containing medium and add a solubilization

solution to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm with a

reference wavelength of 630 nm.

Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the

cell viability against the logarithm of the Dimethisoquin concentration to determine the IC₅₀

(half-maximal inhibitory concentration) value. This will help in selecting appropriate sub-lethal

concentrations for further functional assays.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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